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Compound of Interest

Compound Name: cis-1,4-Hexadiene

Cat. No.: B1588608 Get Quote

For Immediate Reference: Essential Safety and Logistical Information for cis-1,4-Hexadiene

This document provides crucial safety protocols and logistical guidance for the handling,

storage, and disposal of cis-1,4-Hexadiene, tailored for research, scientific, and drug

development professionals. Adherence to these procedures is paramount to ensure a safe

laboratory environment.

Key Quantitative Data
A summary of the essential quantitative safety and physical properties of cis-1,4-Hexadiene is

provided below for quick reference.
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Property Value Source

CAS Number 7318-67-4 [1]

Molecular Formula C₆H₁₀ [1][2]

Molecular Weight 82.14 g/mol [3]

Appearance Liquid

Boiling Point 65-66 °C [3]

Density 0.707 g/mL at 20 °C [3]

Flash Point -46 °C (-50.8 °F) - closed cup [3]

Signal Word Danger

Hazard Identification and Classification
cis-1,4-Hexadiene is classified as a hazardous substance with the following primary concerns:

Flammability: It is a highly flammable liquid and vapor.[1]

Toxicity: Toxic if swallowed.[1]

Aspiration Hazard: May be fatal if swallowed and enters airways.[1]

Personal Protective Equipment (PPE)
The selection and proper use of Personal Protective Equipment are the most critical lines of

defense against exposure.

Recommended PPE for Handling cis-1,4-Hexadiene
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PPE Category Specification Rationale

Eye Protection

Safety glasses with side-

shields or goggles. A face

shield is also recommended.[1]

Protects against splashes and

vapors.

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber). Gloves

must be inspected prior to use

and disposed of properly after.

[1]

Prevents skin contact.

Skin and Body Protection

A complete suit protecting

against chemicals, such as a

flame-retardant antistatic

protective clothing, is

recommended.[1]

Provides full-body protection

from splashes and contact.

Respiratory Protection

For operations where

inhalation of vapors is

possible, a full-face respirator

with multi-purpose combination

(US) or type AXBEK (EN

14387) respirator cartridges is

appropriate.[1] If the respirator

is the sole means of

protection, use a full-face

supplied air respirator.[1]

Protects against inhalation of

harmful vapors.

Experimental Protocols: Safe Handling and
Emergency Procedures
Strict adherence to the following protocols is mandatory when working with cis-1,4-Hexadiene.

Pre-Handling Checklist
Verify Engineering Controls: Ensure a certified chemical fume hood is operational.
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Assemble PPE: Confirm all necessary PPE is available and in good condition.

Locate Safety Equipment: Identify the nearest safety shower, eyewash station, and fire

extinguisher.

Review SDS: Read and understand the Safety Data Sheet for cis-1,4-Hexadiene before

commencing any work.

Step-by-Step Handling Procedure
Grounding: Take measures to prevent the build-up of electrostatic charge.

Dispensing: Handle exclusively within a chemical fume hood. Avoid inhalation of vapor or

mist.[1]

Avoid Contact: Prevent contact with skin and eyes.[1]

Ignition Sources: Keep away from all sources of ignition, including open flames, sparks, and

hot surfaces. No smoking is permitted in the handling area.[1]

Accidental Release Measures
Evacuate: Immediately evacuate personnel from the affected area.

Ventilate: Ensure adequate ventilation.

Ignition Sources: Remove all sources of ignition.[1]

Containment: Contain the spillage. Prevent further leakage if it is safe to do so. Do not let the

product enter drains.[1]

Clean-up: Use an electrically protected vacuum cleaner or wet-brushing to collect the spilled

material and place it in a suitable container for disposal.[1]

First Aid Measures
If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[1]
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In Case of Skin Contact: Wash off with soap and plenty of water. Take the victim immediately

to the hospital. Consult a physician.[1]

In Case of Eye Contact: Flush eyes with water as a precaution.[1]

If Swallowed: Do NOT induce vomiting.[1] Immediately call a POISON CENTER or

doctor/physician.[1] Rinse mouth with water.[1]

Storage and Disposal Plan
Proper storage and disposal are critical to maintaining a safe laboratory environment.

Storage
Store in a cool, dry, and well-ventilated place.[1]

Keep the container tightly closed.[1]

Containers that have been opened must be carefully resealed and kept upright to prevent

leakage.[1]

Keep away from heat, sparks, open flames, and hot surfaces.[1]

Disposal
Dispose of surplus and non-recyclable solutions through a licensed disposal company.[1]

This material is highly flammable; therefore, extra care must be taken during ignition in a

chemical incinerator equipped with an afterburner and scrubber.[1]

Contaminated packaging should be disposed of as an unused product.[1]

Visual Workflow Guides
The following diagrams illustrate the key decision-making and procedural workflows for the safe

handling of cis-1,4-Hexadiene.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.chemicalbook.com/msds/cis-1-4-hexadiene.pdf
https://www.chemicalbook.com/msds/cis-1-4-hexadiene.pdf
https://www.chemicalbook.com/msds/cis-1-4-hexadiene.pdf
https://www.chemicalbook.com/msds/cis-1-4-hexadiene.pdf
https://www.chemicalbook.com/msds/cis-1-4-hexadiene.pdf
https://www.chemicalbook.com/msds/cis-1-4-hexadiene.pdf
https://www.chemicalbook.com/msds/cis-1-4-hexadiene.pdf
https://www.chemicalbook.com/msds/cis-1-4-hexadiene.pdf
https://www.chemicalbook.com/msds/cis-1-4-hexadiene.pdf
https://www.chemicalbook.com/msds/cis-1-4-hexadiene.pdf
https://www.chemicalbook.com/msds/cis-1-4-hexadiene.pdf
https://www.chemicalbook.com/msds/cis-1-4-hexadiene.pdf
https://www.benchchem.com/product/b1588608?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588608?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Post-Handling

Review SDS & SOPs

Verify Fume Hood & Safety Equipment

Don Appropriate PPE

Handle in Fume Hood

Ground Equipment

Avoid Contact & Inhalation

Eliminate Ignition Sources

Store Properly

Dispose of Waste

Decontaminate Work Area

Doff & Dispose of PPE

Click to download full resolution via product page

Caption: Workflow for the safe handling of cis-1,4-Hexadiene.
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Caption: Decision tree for selecting appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating the Safe Handling of cis-1,4-Hexadiene: A
Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1588608#personal-protective-equipment-for-
handling-cis-1-4-hexadiene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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